Cas no 1448073-17-3 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide
• CAS No: 1448073-17-3
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 6222139
• PubChem ID: 71808619
• Update Time: 2025-11-06

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide
• N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]benzenesulfonamide
• AKOS024563447
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)benzenesulfonamide
• F6440-4052
• 1448073-17-3
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]benzenesulfonamide

• Inchi： 1S/C14H17N3O2S/c1-17-14(11-7-8-11)9-12(16-17)10-15-20(18,19)13-5-3-2-4-6-13/h2-6,9,11,15H,7-8,10H2,1H3
• InChI Key： GBLDIYFRNFIGCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1C=C(C2CC2)N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 291.10414797g/mol
• Monoisotopic Mass: 291.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.4Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide

Comprehensive Guide to N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide (CAS No. 1448073-17-3)

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide (CAS No. 1448073-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique molecular structure, combining a cyclopropyl-substituted pyrazole core with a benzenesulfonamide moiety. Its structural complexity makes it a valuable intermediate for synthesizing biologically active molecules.

The compound's molecular formula is C₁₄H₁₇N₃O₂S, with a molecular weight of 291.37 g/mol. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the pyrazole ring's known interactions with enzymatic targets. Recent studies suggest possible applications in developing anti-inflammatory agents and crop protection chemicals, aligning with current industry demands for novel bioactive compounds.

From a synthetic chemistry perspective, N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide demonstrates interesting reactivity patterns. The cyclopropyl group introduces steric constraints that can influence molecular conformation, while the sulfonamide functionality provides hydrogen bonding capabilities crucial for target engagement. These features make it a compelling subject for structure-activity relationship (SAR) studies in drug discovery programs.

The compound's physicochemical properties have been characterized through various analytical techniques. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. Its melting point range and stability profile under different conditions are important considerations for formulation scientists working on potential applications.

In the context of current pharmaceutical trends, this molecule fits well with the growing interest in heterocyclic compounds as privileged structures in medicinal chemistry. The pyrazole-sulfonamide combination represents an underexplored chemical space that may yield novel therapeutic agents, particularly for challenging targets like protein-protein interactions. Several patent applications have emerged featuring similar structural motifs, indicating commercial potential.

For agrochemical applications, the presence of both cyclopropyl and pyrazole groups suggests possible utility in developing new-generation pesticides or herbicides. These structural elements are known to confer favorable properties such as improved pest selectivity and environmental persistence profiles. The compound's mode of action studies could contribute to addressing current challenges in crop protection and resistance management.

The synthetic route to N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide typically involves multi-step organic transformations. Key steps often include pyrazole ring formation, followed by cyclopropylation and subsequent sulfonamide coupling. Process chemists have developed optimized procedures to achieve good yields while maintaining high purity standards required for research applications. Recent advances in flow chemistry techniques may offer alternative production methods.

From a market perspective, the demand for specialty chemical intermediates like this compound continues to grow. Pharmaceutical and agrochemical companies are actively seeking novel chemical building blocks to expand their discovery pipelines. The unique structural features of 1448073-17-3 position it as a potentially valuable research chemical for both academic and industrial laboratories working on next-generation bioactive molecules.

Quality control of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to verify identity and purity. Storage recommendations generally suggest keeping the material in a cool, dry environment, protected from light and moisture to maintain stability over extended periods. These handling protocols ensure reliable performance in downstream applications.

Looking ahead, research into 1448073-17-3 and related compounds may benefit from emerging technologies like artificial intelligence in drug discovery and automated synthesis platforms. The compound's structural features make it an interesting candidate for virtual screening studies and molecular modeling exercises aimed at predicting novel biological activities. Such approaches could accelerate the identification of promising derivatives for further development.

For researchers considering working with N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylbenzenesulfonamide, it's important to consult available safety data sheets and implement appropriate laboratory practices. While not classified as hazardous under standard regulations, proper handling of all chemical substances is essential for maintaining a safe research environment. The compound's full toxicological profile continues to be characterized as research progresses.

The scientific literature contains limited but growing references to CAS 1448073-17-3, primarily in patent documents and specialized chemistry publications. Researchers interested in this compound should monitor chemical databases and patent filings for the latest developments. As with many emerging research chemicals, new applications and synthetic methodologies may be reported in the coming years, potentially expanding its utility across multiple disciplines.